Cas no 735269-86-0 (cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 735269-86-0
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878589
• PubChem ID: 24722466
• Update Time: 2025-06-14

cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• AKOS016017418
• 735269-86-0
• CIS-3-(3,4-DIMETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• MFCD01319758
• (1R,3S)-3-(3,4-dimethylbenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD01319758
• Inchi： 1S/C16H20O3/c1-10-6-7-13(8-11(10)2)15(17)12-4-3-5-14(9-12)16(18)19/h6-8,12,14H,3-5,9H2,1-2H3,(H,18,19)/t12-,14+/m0/s1
• InChI Key： KNISYZCYLQJZLB-GXTWGEPZSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)[C@H]1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.37710

Additional information on cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-86-0)

cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclohexane carboxylic acid backbone and 3,4-dimethylbenzoyl substituent, is a subject of interest for researchers exploring novel drug intermediates and fine chemicals. Its cis-configuration and carboxylic acid functionality make it a versatile building block in synthetic chemistry.

In recent years, the demand for high-purity cyclohexane derivatives like cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid has surged, driven by advancements in medicinal chemistry and material science. Researchers are particularly interested in its potential role as a pharmaceutical intermediate, especially in the development of anti-inflammatory agents and central nervous system (CNS) drugs. The compound's structural rigidity and functional group compatibility align with modern drug design principles, making it a valuable candidate for further study.

The synthesis of cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid typically involves multistep organic reactions, including Friedel-Crafts acylation and stereoselective reduction. Its CAS No. 735269-86-0 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its purity and stereochemistry, ensuring it meets the stringent requirements of pharmaceutical-grade compounds.

From an industrial perspective, cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods and solvent-free reactions to produce this compound with minimal waste. These efforts align with global trends toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical applications, cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid has potential uses in agrochemicals and specialty polymers. Its aromatic ketone moiety and carboxylic acid group enable it to act as a precursor for UV stabilizers and polymeric materials. This versatility makes it a compound of interest for multidisciplinary research, bridging gaps between organic chemistry, materials science, and life sciences.

For those searching "CAS 735269-86-0 applications" or "synthesis of cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid", it is important to note that this compound's value lies in its customizable reactivity and structural diversity. Whether in academic research or industrial R&D, its properties continue to inspire innovative applications. As the scientific community prioritizes precision medicine and sustainable chemistry, compounds like this will remain at the forefront of discovery.

In summary, cis-3-(3,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-86-0) represents a compelling example of how specialty chemicals drive innovation across multiple industries. Its stereochemistry, functional groups, and synthetic adaptability make it a subject of ongoing research, with potential breakthroughs in drug development, material engineering, and beyond. For researchers and manufacturers alike, understanding this compound's capabilities is key to unlocking its full potential.